4-(3-Bromophenyl)-1,3-thiazol-2-amine

Specification

• CAS No.: 105512-81-0
• Molecular Formula: C9H7BrN2S
• Molecular Weight: 255.14 g/mol
• IUPAC Name: 4-(3-bromophenyl)-1,3-thiazol-2-amine
• Standard InChI: InChI=1S/C9H7BrN2S/c10-7-3-1-2-6(4-7)8-5-13-9(11)12-8/h1-5H,(H2,11,12)
• Standard InChI Key: PDNKBFMOKUBDDR-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Br)C2=CSC(=N2)N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=CSC(=N2)N

Introduction

General Information

4-(3-Bromophenyl)-1,3-thiazol-2-amine is a chemical compound with the molecular formula $C_9H_7BrN_2S$
and a molecular weight of 255.14 g/mol. It is also known by other names, including 4-(3-Bromophenyl)thiazol-2-amine and 2-Amino-4-(3-bromophenyl)thiazole. The CAS number for this compound is 105512-81-0.

Synonyms

4-(3-Bromophenyl)-1,3-thiazol-2-amine has several synonyms, which include:

• 4-(3-Bromophenyl)thiazol-2-amine

• 2-Amino-4-(3-bromophenyl)thiazole

• 4-(3-Bromo-phenyl)-thiazol-2-ylamine

• 4-(3-bromophenyl)-1,3-thiazole-2-ylamine

Hazard Information

4-(3-Bromophenyl)-1,3-thiazol-2-amine is classified as an irritant and presents several hazard warnings:

• Harmful if swallowed

• Harmful in contact with skin

• Causes skin irritation

• Causes serious eye irritation

• May cause respiratory irritation

GHS Classification:

• Acute Toxicity, Oral - Category 4

• Acute Toxicity, Dermal - Category 4

• Skin Irritation - Category 2

• Eye Irritation - Category 2A

• Acute Toxicity, Inhalation - Category 4

• Specific Target Organ Toxicity (Single Exposure) - Category 3 (Respiratory tract irritation)

Precautionary Statements:

• P261, P264, P264+P265, P270, P271, P280, P301+P317, P302+P352, P304+P340, P305+P351+P338, P317, P319, P321, P330, P332+P317, P337+P317, P362+P364, P403+P233, P405, and P501

Potential Applications

• Tubulin Inhibitors: N,4-diaryl-1,3-thiazole-2-amines, including compounds similar to 4-(3-Bromophenyl)-1,3-thiazol-2-amine, have been investigated as tubulin inhibitors with potential antiproliferative activity against cancer cell lines.

• Antimicrobial Agents: Thiourea derivatives of 1,3-thiazole have been synthesized and tested for antimicrobial activity. These compounds show significant antibacterial effects, especially those with electron-withdrawing halogens.

Research Findings

• Antiproliferative Activity: N,4-diaryl-1,3-thiazole-2-amines have demonstrated moderate antiproliferative activity in human cancer cell lines. Compound 10s, a specific derivative, was found to be the most potent in inhibiting tubulin polymerization and disrupting microtubule dynamics.

• Antimicrobial Activity: Thiourea derivatives of 1,3-thiazole exhibit antibacterial effects, with compounds containing electron-withdrawing halogens showing strong antibacterial potency.

Availability

This chemical is available from suppliers like Matrix Scientific and VWR.

Safety Measures

Appropriate safety measures should be taken when handling 4-(3-Bromophenyl)-1,3-thiazol-2-amine, including:

• Wearing protective gloves, clothing, and eye protection.

• Avoiding inhalation of dust or vapors.

• Ensuring adequate ventilation.

• Avoiding ingestion.